Cas no 71937-08-1 (4-{[(1E)-(3,4,5-trimethoxyphenyl)methylidene]amino}benzoic acid)

• Product name: 4-{[(1E)-(3,4,5-trimethoxyphenyl)methylidene]amino}benzoic acid
• CAS No: 71937-08-1
• MF: C₁₇H₁₇NO₅
• MW: 315.32058
• CID: 1752008
• PubChem ID: 3055054

4-{[(1E)-(3,4,5-trimethoxyphenyl)methylidene]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(1E)-(3,4,5-trimethoxyphenyl)methylidene]amino}benzoic acid
• 4-[(3,4,5-trimethoxyphenyl)methylideneamino]benzoic acid
• Benzoic acid, 4-(((3,4,5-trimethoxyphenyl)methylene)amino)-
• CHEMBL3941403
• BRN 3002529
• 4-(((3,4,5-Trimethoxyphenyl)methylene)amino)benzoic acid
• BDBM50212071
• 71937-08-1

• Inchi： InChI=1S/C17H17NO5/c1-21-14-8-11(9-15(22-2)16(14)23-3)10-18-13-6-4-12(5-7-13)17(19)20/h4-10H,1-3H3,(H,19,20)
• InChI Key： QVWMHFJKKZWRMW-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC(=C1OC)OC)C=NC2=CC=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 315.11071
• Monoisotopic Mass: 315.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 77.35